Cas no 2832886-69-6 ((1R,2R)-N-Methyl-2-(trifluoromethyl)cyclobutanamine)

• Product Name: (1R,2R)-N-Methyl-2-(trifluoromethyl)cyclobutanamine
• CAS No: 2832886-69-6
• MF: C₆H₁₀F₃N
• MW: 153.145512104034
• CID: 6036041
• Update Time: 2025-10-28

(1R,2R)-N-Methyl-2-(trifluoromethyl)cyclobutanamine Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-N-Methyl-2-(trifluoromethyl)cyclobutanamine

• Inchi： 1S/C6H10F3N/c1-10-5-3-2-4(5)6(7,8)9/h4-5,10H,2-3H2,1H3/t4-,5-/m1/s1
• InChI Key： DDUVPHWBPWQJEW-RFZPGFLSSA-N
• SMILES： [C@@H]1(NC)CC[C@H]1C(F)(F)F

Experimental Properties

• Density: 1.13±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 108.5±35.0 °C(Predicted)
• pka: 9.96±0.40(Predicted)

Additional information on (1R,2R)-N-Methyl-2-(trifluoromethyl)cyclobutanamine

Chemical Profile and Applications of (1R,2R)-N-Methyl-2-(trifluoromethyl)cyclobutanamine

(1R,2R)-N-Methyl-2-(trifluoromethyl)cyclobutanamine, with the CAS number 2832886-69-6, is a specialized organic compound that has garnered attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable intermediate in the development of bioactive molecules. The molecule consists of a cyclobutane ring substituted with a trifluoromethyl group at the 2-position and an N-methyl amino group at the 1-position, with both substituents in the R configuration.

The synthesis of (1R,2R)-N-Methyl-2-(trifluoromethyl)cyclobutanamine typically involves multi-step processes that require precise control over stereochemistry. Recent advancements in asymmetric catalysis have enabled more efficient and selective methods for constructing the cyclobutane ring and installing the trifluoromethyl group. Researchers have explored various strategies, including ring-closing metathesis and enantioselective additions, to achieve high yields of this compound with excellent enantiomeric purity.

In terms of applications, (1R,2R)-N-Methyl-2-(trifluoromethyl)cyclobutanamine has shown promise as an intermediate in the synthesis of bioactive compounds. Its trifluoromethyl group contributes to lipophilicity and metabolic stability, while the cyclobutane ring provides structural rigidity that can enhance molecular interactions with biological targets. Recent studies have demonstrated its utility in the development of small-molecule inhibitors for protein kinases and other enzyme targets.

The stereochemistry of this compound plays a critical role in its biological activity. The (1R,2R) configuration has been shown to exhibit superior binding affinity compared to other stereoisomers, highlighting the importance of chirality in drug design. Researchers have also investigated the use of this compound in agrochemicals, where its unique properties may contribute to pest control agents with improved efficacy and reduced environmental impact.

From a structural perspective, the cyclobutane ring introduces significant strain into the molecule, which can be harnessed to create reactive intermediates in organic synthesis. The trifluoromethyl group further enhances reactivity through its electron-withdrawing effects, making this compound a versatile building block for constructing complex molecular architectures.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of (1R,2R)-N-Methyl-2-(trifluoromethyl)cyclobutanamine. Quantum mechanical calculations have revealed key interactions that govern its binding modes with biological targets, paving the way for rational drug design strategies. Additionally, experimental studies have explored its photophysical properties, which may find applications in fluorescent sensing or optoelectronic materials.

In conclusion, (1R,2R)-N-Methyl-2-(trifluoromethyl)cyclobutanamine represents a valuable addition to the arsenal of compounds available for organic synthesis and drug discovery. Its unique combination of stereochemistry and functional groups positions it as a promising candidate for developing novel bioactive agents across multiple therapeutic areas.